Taxezopidine L

• Molecular Formula: C39H46O15
• Molecular Weight: 754.8 g/mol
• InChI: InChI=1S/C39H46O15/c1-20-28(54-31(46)15-14-26-12-10-9-11-13-26)17-30(50-22(3)41)38(19-48-21(2)40)32(20)33(51-23(4)42)27-16-29(45)37(8)39(47,36(27,7)18-49-37)35(53-25(6)44)34(38)52-24(5)43/h9-15,27-28,30,32-35,47H,1,16-19H2,2-8H3
• InChIKey: YJLKXWCZWJGUAN-UHFFFAOYSA-N

Taxezopidine L: Sourcing and Baseline Identification

Taxezopidine L is a natural diterpenoid (taxoid) isolated from the seeds of the Japanese yew, *Taxus cuspidata* Sieb. et Zucc [1]. With the molecular formula C39H46O15 and a molecular weight of 754.77 g/mol, it is a complex natural product . Its primary reported bioactivity is the inhibition of calcium-induced microtubule depolymerization [1][2].

Tool Compound Natural taxoid for microtubule dynamics research

Mechanism Inhibits Ca²⁺-induced depolymerization, not mitotic spindle distortion

Identity Structurally defined seed-derived Taxus cuspidata diterpenoid

Purity Grade High-purity reference standard suitable for reproducible assays

• [1] Shigemori, H., Sakurai, C., Hosoya, T., Nagai, A., & Kobayashi, J. (1999). Taxezopidines J, K, and L, new taxoids from Taxus cuspidata inhibiting Ca2+-induced depolymerization of microtubules. Tetrahedron, 55(9), 2553-2558. View Source
• [2] Kobayashi, J., & Shigemori, H. (2002). Bioactive taxoids from the Japanese yew Taxus cuspidata. Medicinal Research Reviews, 22(3), 305–328. View Source

Why Generic Taxoid Substitution Fails for Taxezopidine L

Substituting Taxezopidine L with a generic taxoid like paclitaxel or docetaxel is not scientifically or procurement-wise sound. While many taxoids share a core scaffold, their functionalization dictates distinct bioactivity profiles. Critically, Taxezopidine L lacks the oxetane ring and N-acylphenylisoserine moiety found in paclitaxel, which are essential for its classic high-potency tubulin binding [1]. Despite this, Taxezopidine L demonstrates quantifiable microtubule-stabilizing activity, suggesting a different binding mode and pharmacophore [1]. This unique structural-bioactivity relationship makes it an essential, non-interchangeable tool for investigating taxane structure-activity relationships (SAR) and mechanisms of action beyond canonical paclitaxel-like binding. The evidence below quantifies these critical differences.

Structural heterogeneity

Over 70 taxoids from T. cuspidata with divergent ring systems and substituents; activity cannot be assumed.

Mechanism mismatch

Taxezopidine L stabilizes against Ca²⁺ flux; close analogs like taxuspine D distort mitotic spindles instead.

Purity and source variability

Crude extracts or undefined taxoid mixtures lack single-entity traceability, compromising assay interpretation.

• [1] Kobayashi, J. (2001). Search for and molecular design of bioactive taxoids. KAKENHI Project 10557204 Research Report. View Source

Taxezopidine L: Evidence vs. Analog Compounds

Ca2+-Induced Depolymerization vs. Taxuspine D

Taxezopidine L exhibits microtubule-stabilizing activity with a potency of one-half to one-third that of paclitaxel in a Ca²⁺-induced depolymerization assay [1][2]. This is a quantifiable functional difference. Notably, this activity occurs despite Taxezopidine L lacking the key oxetane ring and N-acylphenylisoserine side-chain present in paclitaxel, which are traditionally considered essential for this activity [1]. This suggests Taxezopidine L may engage tubulin or associated proteins through a distinct and under-explored mechanism.

Ca²⁺ depolymerization

Head-to-head

Markedly inhibited Ca²⁺-induced depolymerization; taxuspine D induced abnormal mitotic spindle shape

Supports Ca²⁺-specific cytoskeletal signal attribution

Qualitative divergence; cell-free tubulin model

Evidence Dimension	Inhibition of Ca²⁺-induced microtubule depolymerization
Target Compound Data	Potency equivalent to 1/3 to 1/2 that of paclitaxel
Comparator Or Baseline	Paclitaxel (Potency set as baseline = 1.0)
Quantified Difference	Taxezopidine L potency is 33-50% of paclitaxel
Conditions	Microtubule protein (MTP) solution, Ca²⁺ (0.5 mM) induced depolymerization, turbidimetric assay at 350 nm.

Why This Matters

This data positions Taxezopidine L as a critical tool for SAR studies on non-canonical microtubule stabilization, distinct from high-potency clinical taxanes like paclitaxel.

• [1] Kobayashi, J. (2001). Search for and molecular design of bioactive taxoids. KAKENHI Project 10557204 Research Report. View Source
• [2] Shigemori, H., Sakurai, C., Hosoya, T., Nagai, A., & Kobayashi, J. (1999). Taxezopidines J, K, and L, new taxoids from Taxus cuspidata inhibiting Ca2+-induced depolymerization of microtubules. Tetrahedron, 55(9), 2553-2558. View Source

MDR Reversal vs. Taxinine Derivatives

Taxezopidine L's structure is fundamentally different from that of the clinically used taxane paclitaxel. It does not contain the oxetane ring or the N-acylphenylisoserine side-chain, which are the key pharmacophoric elements for paclitaxel's high-affinity binding to the β-tubulin pore [1][2]. This major structural difference provides a direct molecular explanation for its reduced potency in microtubule stabilization assays compared to paclitaxel [1].

MDR reversal mechanism

Class-level

Taxezopidine-class increased vincristine accumulation (verapamil-like); taxinine directly inhibits P-gp

Context for non-P-gp MDR reversal screening

Taxezopidine L not individually quantified; class-level inference

Evidence Dimension	Presence of key structural features
Target Compound Data	Absence of oxetane ring; Absence of N-acylphenylisoserine moiety
Comparator Or Baseline	Paclitaxel (Contains both oxetane ring and N-acylphenylisoserine moiety)
Quantified Difference	Qualitative structural difference (presence/absence)
Conditions	Structural elucidation via NMR spectroscopy and chemical methods.

Why This Matters

Procurement of Taxezopidine L, rather than paclitaxel, is essential for studies requiring a taxoid scaffold with a distinct binding mode and reduced potency for mechanistic or SAR studies.

• [1] Kobayashi, J. (2001). Search for and molecular design of bioactive taxoids. KAKENHI Project 10557204 Research Report. View Source
• [2] Shigemori, H., Sakurai, C., Hosoya, T., Nagai, A., & Kobayashi, J. (1999). Taxezopidines J, K, and L, new taxoids from Taxus cuspidata inhibiting Ca2+-induced depolymerization of microtubules. Tetrahedron, 55(9), 2553-2558. View Source

Physicochemical Profile vs. Taxuspine B

Within the taxezopidine family, compounds exhibit distinct activities. Taxezopidine L shares the ability to inhibit microtubule depolymerization with its analog Taxezopidine K [1]. In contrast, structurally related taxezopidines G and H show a different profile, increasing cellular accumulation of vincristine in multidrug-resistant (MDR) cells, an activity not shown by paclitaxel [2][3]. While no direct data compares Taxezopidine L to these MDR-modulating taxoids in the same assay, this class-level data highlights the functional diversity within the taxezopidine family, which is driven by subtle structural variations.

Physicochemical profile

Context-dependent

Higher MW (+188) and hydrogen bond acceptors (+5) vs. taxuspine B; distinct solubility/retention

Requires tailored solvent and HPLC method selection

Cross-study comparison; verify on your system

Evidence Dimension	Bioactivity profile
Target Compound Data	Inhibits Ca²⁺-induced microtubule depolymerization (comparable to Taxezopidine K) [1].
Comparator Or Baseline	Taxezopidines G and H (Increase vincristine accumulation in MDR cells; not tested for microtubule depolymerization inhibition) [2][3].
Quantified Difference	Not applicable (different assays/activities)
Conditions	Microtubule depolymerization assay for Taxezopidine L/K; cellular accumulation of [³H]vincristine in MDR 2780AD ovarian carcinoma cells for Taxezopidines G/H.

Why This Matters

This context underscores that Taxezopidine L is a specific tool for probing microtubule dynamics, not MDR pathways, and should be selected over other taxezopidines based on its validated, class-specific activity.

• [1] Shigemori, H., Sakurai, C., Hosoya, T., Nagai, A., & Kobayashi, J. (1999). Taxezopidines J, K, and L, new taxoids from Taxus cuspidata inhibiting Ca2+-induced depolymerization of microtubules. Tetrahedron, 55(9), 2553-2558. View Source
• [2] Kobayashi, J., Shigemori, H., & Hosoya, T. (2000). Modulation of multidrug resistance by taxuspine C and other taxoids from Japanese yew. Bioorganic & Medicinal Chemistry Letters, 10(16), 1869-1871. View Source
• [3] Kobayashi, J., & Shigemori, H. (2002). Bioactive taxoids from the Japanese yew Taxus cuspidata. Medicinal Research Reviews, 22(3), 305–328. View Source

Taxezopidine L Application Scenarios

Ca2+-Dependent Microtubule Dynamics

Taxezopidine L is an ideal candidate for SAR studies focused on the taxane core. Its quantifiably lower potency (33-50% of paclitaxel) [1] combined with the absence of key paclitaxel pharmacophores (oxetane ring, side-chain) [1] makes it a prime scaffold for medicinal chemistry efforts. Researchers can use Taxezopidine L as a starting point to identify novel tubulin binding sites or explore alternative mechanisms of microtubule stabilization that are independent of the canonical paclitaxel binding mode [2].

Non-P-gp MDR Reversal Studies

Given its distinct structural and functional profile compared to paclitaxel [1], Taxezopidine L is a valuable probe for differential cytotoxicity screening. It can be used to profile panels of cancer cell lines that are either sensitive or resistant to clinical taxanes (paclitaxel, docetaxel). The goal is to identify genetic backgrounds or resistance mechanisms where a non-canonical microtubule stabilizer like Taxezopidine L may retain efficacy, based on its alternative mode of action [2].

Seed-Specific Taxoid Reference Standard

Taxezopidine L serves as a specific tool to dissect microtubule dynamics in live-cell imaging and biochemical assays. Its activity in inhibiting Ca²⁺-induced depolymerization [1] can be contrasted with paclitaxel's effects. This allows researchers to correlate distinct phenotypic outcomes (e.g., mitotic arrest, apoptosis, cytoskeletal reorganization) with specific compound structures and binding interactions, advancing the fundamental understanding of tubulin pharmacology [2].

Cytoskeleton Teaching Applications

The unique structure of Taxezopidine L, which lacks paclitaxel's primary binding determinants [1], makes it an excellent candidate for chemoproteomic pull-down experiments. It can be used as an affinity probe to identify novel protein binding partners beyond the well-characterized taxane-binding site on β-tubulin. This application could reveal new drug targets or off-target interactions relevant to the taxoid class.

Application

Selection Property

Validation Focus

Ca²⁺-dependent microtubule dynamics

Ca²⁺-depolymerization inhibitory profile

Tubulin polymerization assay vs. mitotic spindle morphology

Non-P-gp MDR reversal studies

Non-P-gp mediated MDR reversal context

Vincristine accumulation in resistant cell models

Seed-specific taxoid reference standard

Seed-derived taxoid identity

Analytical specificity (HPLC/LC-MS profiling)

Cytoskeleton teaching applications

Class II taxoid mechanistic divergence

Comparative tubulin dynamics demonstration

• [1] Kobayashi, J. (2001). Search for and molecular design of bioactive taxoids. KAKENHI Project 10557204 Research Report. View Source
• [2] Shigemori, H., Sakurai, C., Hosoya, T., Nagai, A., & Kobayashi, J. (1999). Taxezopidines J, K, and L, new taxoids from Taxus cuspidata inhibiting Ca2+-induced depolymerization of microtubules. Tetrahedron, 55(9), 2553-2558. View Source